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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecanolide is a 16-membered macrocyclic lactone, a class of compounds with significant

interest in the fragrance, food, and pharmaceutical industries. The term "hexadecanolide"

most commonly refers to 16-hexadecanolide, where the carbonyl group is at position 1 and

the oxygen atom is at position 16 of the ring. However, structural isomers exist where the

lactone linkage is at different positions along the carbon chain. These positional isomers can

exhibit distinct physicochemical properties, biological activities, and organoleptic

characteristics. This guide provides a detailed overview of the structural isomers of

hexadecanolide, focusing on their synthesis, characterization, and biological significance.

Structural Isomers of Hexadecanolide
The primary structural isomers of hexadecanolide are positional isomers, differing in the

location of the oxygen atom within the macrocyclic ring. The most well-documented isomers

are 16-hexadecanolide and 15-hexadecanolide.

Common Name IUPAC Name CAS Number

16-Hexadecanolide Oxacycloheptadecan-2-one 109-29-5[1]

15-Hexadecanolide
16-Methyloxacyclohexadecan-

2-one
4459-57-8[2]
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Physicochemical and Spectroscopic Properties
The position of the lactone functional group influences the physical and spectroscopic

properties of the isomers.

Table 1: Physicochemical Properties of Hexadecanolide
Isomers

Property 16-Hexadecanolide 15-Hexadecanolide

Molecular Formula C₁₆H₃₀O₂[1] C₁₆H₃₀O₂[2]

Molecular Weight 254.41 g/mol [1] 254.41 g/mol [2]

Appearance White solid[3] -

Melting Point 34-38 °C -

Boiling Point 294 °C[4] -

Refractive Index n20/D 1.4680-1.4730 -

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.[5]

Insoluble in water (0.05462

mg/L @ 25 °C est.).[2]

Odor Profile
Sweet, musky, with balsamic

and animalic notes.[3][6]
-

Table 2: Spectroscopic Data of Hexadecanolide Isomers
Spectroscopic Data 16-Hexadecanolide 15-Hexadecanolide

Mass Spectrometry (MS)
Key fragments can be

observed.
GC-MS data is available.[1]

¹³C NMR Spectroscopy Data available.
Data available for the (+)-(S)-

enantiomer.[7]

¹H NMR Spectroscopy Data available. -

Experimental Protocols
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The synthesis of macrocyclic lactones like hexadecanolide isomers often involves the

cyclization of the corresponding ω-hydroxy fatty acid.

Synthesis of 15-Hexadecanolide
A common strategy for the synthesis of 15-hexadecanolide involves the macrolactonization of

(R)-15-hydroxyhexadecanoic acid.[8][9] Two effective methods for the cyclization step are the

Yamaguchi and Mitsunobu reactions.[8][9]

General Workflow for the Synthesis of 15-Hexadecanolide:
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Preparation of (R)-15-Hydroxyhexadecanoic Acid

Macrolactonization

Ethyl (R)-beta-hydroxybutyrate

Intermediate 1

Step 1

Intermediate 2

Step 2

Intermediate 3

Step 3

Intermediate 4

Step 4

(R)-15-Hydroxyhexadecanoic Acid

Step 5

15-Hexadecanolide

Yamaguchi or
Mitsunobu Reaction

Click to download full resolution via product page

Caption: Synthetic pathway for 15-hexadecanolide.
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Detailed Steps (Conceptual):

Chain Elongation: Starting from a chiral precursor like ethyl (R)-β-hydroxybutyrate, the

carbon chain is extended through a series of reactions to obtain the full 16-carbon backbone.

Functional Group Manipulation: Protecting groups may be used for the hydroxyl and carboxyl

functionalities during the chain elongation process.

Deprotection and Cyclization: The protecting groups are removed to yield the linear ω-

hydroxy acid. This precursor is then subjected to macrolactonization conditions (e.g.,

Yamaguchi or Mitsunobu reagents) to facilitate the intramolecular esterification, forming the

16-membered ring of 15-hexadecanolide.

Purification: The final product is purified using techniques such as column chromatography.

Biological Activity and Applications
The biological activities of simple macrocyclic lactones like hexadecanolide isomers are not as

extensively studied as their more complex antibiotic counterparts. Their primary application is in

the fragrance industry.

16-Hexadecanolide: Widely used as a fragrance ingredient due to its persistent musky odor.

[3][6] It is valued for its fixative properties in perfumes.[10] Toxicological reviews have

assessed its safety for use in cosmetics, focusing on dermal and phototoxicity, and have

found it to be non-genotoxic.[4][11]

15-Hexadecanolide: This isomer is a known sex pheromone component of the stink bug,

Piezodorus hybneri.[8][9]

While specific data on the antimicrobial or cytotoxic effects of these simple hexadecanolides is

limited, the precursor molecule, hexadecanoic acid (palmitic acid), has been reported to exhibit

antimicrobial activity against various pathogens, including multidrug-resistant Pseudomonas

aeruginosa.[12] This suggests a potential area for future investigation into the biological

activities of its lactone derivatives.

Signaling Pathways
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Currently, there is a lack of specific information detailing the interaction of simple

hexadecanolide isomers with cellular signaling pathways. The known mechanisms of action

for macrocyclic lactones, which involve targeting glutamate-gated chloride channels in

invertebrates, are primarily associated with complex anthelmintic drugs and are unlikely to be

relevant for these simpler structures.[13]

The logical relationship for the investigation and characterization of these isomers can be

visualized as follows:

Characterization Methods

Potential Activities

Hexadecanolide Isomers

Synthesis

Characterization

Biological Activity Screening NMR Spectroscopy Mass Spectrometry Physical Properties

Antimicrobial Cytotoxic Pheromonal Fragrance

Click to download full resolution via product page

Caption: Workflow for the study of hexadecanolide isomers.
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The structural isomers of hexadecanolide, particularly the positional isomers, present a

fascinating area of study with implications for various scientific and industrial fields. While 16-

hexadecanolide is well-established as a fragrance ingredient, other isomers like 15-

hexadecanolide exhibit distinct biological roles as pheromones. The lack of comprehensive

data for many of the potential isomers highlights opportunities for further research, especially in

elucidating their synthesis, characterizing their properties, and exploring their potential

biological activities beyond their current applications. Such investigations could uncover novel

applications for these macrocyclic lactones in drug development and other areas of

biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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